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Compound of Interest

Compound Name: Azido-PEG10-CH2COOH

Cat. No.: B11929415 Get Quote

Technical Data Sheet: Azido-PEG10-CH2COOH
This document provides core technical information for Azido-PEG10-CH2COOH, a

heterobifunctional PEG linker used extensively in bioconjugation, drug delivery, and

proteomics. It is intended for researchers, scientists, and professionals in the field of drug

development and biomedical research.

Chemical Information
Azido-PEG10-CH2COOH is a polyethylene glycol (PEG) derivative containing an azide (N3)

group at one end and a carboxylic acid (-COOH) group at the other. The azide group allows for

covalent conjugation to alkyne-containing molecules via copper-catalyzed or strain-promoted

click chemistry, while the carboxylic acid can be activated to react with primary amines. The

PEG chain itself is a hydrophilic spacer that can improve the solubility and pharmacokinetic

properties of the conjugated molecule.

CAS Number: 1644163-57-4[1][2]

Supplier Information
The following table summarizes publicly available information for suppliers of Azido-PEG10-
CH2COOH. This information is for informational purposes only and does not constitute an

endorsement of any particular supplier.
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Supplier Product Name Purity Notes

BroadPharm Azido-PEG10-acid 98%[2]
Offers GMP-grade

inquiries.[2]

PurePEG Azido-PEG10-acid Not specified -

MedchemExpress
Azido-PEG10-

CH2COOH
Not specified

Marketed as a

PROTAC linker.[3]

BorenPharm
Azido-PEG10-

CH2COOH
95% -

Biopharma PEG
N3-PEG10-

CH2COOH
≥95%

Offers a range of

monodispersed PEG

linkers.

BOC Sciences
Azido-PEG10-

CH2COOH
Not specified -

Experimental Protocols & Applications
Azido-PEG10-CH2COOH is a versatile tool in bioconjugation. The azide and carboxylic acid

functional groups allow for a variety of conjugation strategies.

General Reaction Scheme:

Activation of Carboxylic Acid: The terminal carboxylic acid can be activated using

carbodiimide chemistry (e.g., with EDC and NHS) to form an NHS ester. This activated ester

can then react with primary amines on proteins, peptides, or other molecules to form a stable

amide bond.

Click Chemistry: The azide group can undergo a cycloaddition reaction with an alkyne. This

can be a copper-catalyzed azide-alkyne cycloaddition (CuAAC) or a strain-promoted alkyne-

azide cycloaddition (SPAAC) with a cyclooctyne like DBCO or BCN.

Logical Workflow for Information Retrieval
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The following diagram illustrates the process of identifying the key technical information for

Azido-PEG10-CH2COOH.

User Request:
CAS Number and Suppliers for

Azido-PEG10-CH2COOH

Data Extraction:
- CAS Number

- Supplier Names

Initiates Data Aggregation and FormattingProvides Data For Generated Technical GuideGenerates
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Caption: Information retrieval workflow for Azido-PEG10-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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